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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364

An In-depth Technical Guide to Dibutyl Dodecanedioate (C20H3sOa4) for Pharmaceutical
Development

Introduction

Dibutyl dodecanedioate (CAS No. 15677-90-4) is a long-chain aliphatic diester with the
molecular formula C20H380a4.[1] As a member of the dicarboxylate ester family, it is gaining
significant attention in materials science and, increasingly, in the pharmaceutical industry.[2]
This technical guide provides a comprehensive overview of its chemical properties, synthesis,
and applications, with a specific focus on its role as a specialty excipient for researchers,
scientists, and drug development professionals.

Primarily utilized for its plasticizing properties, dibutyl dodecanedioate serves as a modern,
potentially safer alternative to traditional phthalate-based plasticizers like dibutyl phthalate
(DBP).[2] Its ability to enhance the flexibility and durability of polymers makes it a valuable
component in the formulation of advanced drug delivery systems, particularly in modifying the
release characteristics of polymer-coated dosage forms.[3][4][5]

Physicochemical Properties

The physical and chemical properties of dibutyl dodecanedioate are critical to its function as
a pharmaceutical excipient. These properties determine its compatibility with various polymers
and its performance in final formulations. A summary of its key quantitative data is presented
below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b106364?utm_src=pdf-interest
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-dodecanedioate
https://www.benchchem.com/product/b106364
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364
https://pubmed.ncbi.nlm.nih.gov/29688126/
https://scispace.com/pdf/plasticizers-in-transdermal-drug-delivery-systems-3zgkb9qwff.pdf
https://www.pharmtech.com/view/selecting-excipients-controlled-release
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
IUPAC Name dibutyl dodecanedioate [1]
Synonyms Dodecanedioic acid dibutyl o
ester

CAS Number 15677-90-4 [1]
Molecular Formula C20H3804 [1]
Molecular Weight 342.5 g/mol [1]
Boiling Point 375.2 °C at 760 mmHg [6]
Flash Point 168.2 °C [6]
Density 0.936 g/cm?3 [6]
Refractive Index 1.449 [6]
XLogP3-AA 6.3 [1]
Hydrogen Bond Acceptor

C:;untg p 4 s
Rotatable Bond Count 19 [1]

Synthesis and Purification

The most common and efficient method for producing dibutyl dodecanedioate is through a
direct acid-catalyzed esterification, a process widely known as the Fischer-Speier esterification.

[2]

Synthesis Pathway: Fischer-Speier Esterification

This reaction involves treating dodecanedioic acid, a C12 linear dicarboxylic acid, with two
equivalents of n-butanol in the presence of a strong acid catalyst, such as sulfuric acid.[2] The
reaction proceeds by protonation of the carboxylic acid, followed by nucleophilic attack from the
alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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